Cas no 83514-32-3 ((5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenyl-3,5-dihydro-4H-imidazol-4-one)

(5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenyl-3,5-dihydro-4H-imidazol-4-one structure
83514-32-3 structure
Product name:(5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenyl-3,5-dihydro-4H-imidazol-4-one
CAS No:83514-32-3
MF:C25H20N4O8
MW:504.4483
CID:1815404
PubChem ID:6448178

(5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenyl-3,5-dihydro-4H-imidazol-4-one Chemical and Physical Properties

Names and Identifiers

    • (5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenyl-3,5-dihydro-4H-imidazol-4-one
    • 4H-Imidazol-4-one, 3,5-dihydro-5-((4,5-dimethoxy-2-nitrophenyl)methylene)-3-(2-methoxy-4-nitrophenyl)-2-phenyl-
    • (5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenylimidazol-4-one
    • 83514-32-3
    • Inchi: InChI=1S/C25H20N4O8/c1-35-21-13-17(28(31)32)9-10-19(21)27-24(15-7-5-4-6-8-15)26-18(25(27)30)11-16-12-22(36-2)23(37-3)14-20(16)29(33)34/h4-14H,1-3H3/b18-11-
    • InChI Key: UUTJUKNOCMWCJJ-WQRHYEAKSA-N
    • SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])N2C(=NC(=CC3=CC(=C(C=C3[N+](=O)[O-])OC)OC)C2=O)C4=CC=CC=C4

Computed Properties

  • Exact Mass: 504.12811361g/mol
  • Monoisotopic Mass: 504.12811361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 6
  • Complexity: 923
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 152Ų
  • XLogP3: 4.3

(5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenyl-3,5-dihydro-4H-imidazol-4-one Related Literature

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